1-(1-Benzyl-4-piperidinyl)-4-(2-methoxybenzoyl)piperazine

• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol
• IUPAC Name: [4-(1-benzylpiperidin-4-yl)piperazin-1-yl]-(2-methoxyphenyl)methanone
• InChI: InChI=1S/C24H31N3O2/c1-29-23-10-6-5-9-22(23)24(28)27-17-15-26(16-18-27)21-11-13-25(14-12-21)19-20-7-3-2-4-8-20/h2-10,21H,11-19H2,1H3
• InChI Key: OEKSTIHDKZPALS-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)N2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4

Description

1-(1-Benzyl-4-piperidinyl)-4-(2-methoxybenzoyl)piperazine, commonly known as BZP, is a synthetic psychoactive substance that belongs to the piperazine family. It was first synthesized in the 1970s but gained popularity as a recreational drug in the early 2000s. However, its potential use in scientific research has also been explored due to its unique properties.

Mechanism of Action

BZP acts as a stimulant by increasing the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. It also inhibits the reuptake of these neurotransmitters, leading to prolonged activity in the synaptic cleft. BZP has been found to have a similar mechanism of action to amphetamines, which are also known to increase the release of these neurotransmitters.
Biochemical and Physiological Effects:
BZP has been found to have several biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also causes the release of stress hormones such as cortisol and adrenaline. BZP has been found to have a similar effect to amphetamines, which are known to cause euphoria, increased energy, and decreased appetite.

Advantages and Limitations for Lab Experiments

BZP has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It also has a well-defined mechanism of action, which makes it useful for studying the effects of neurotransmitters on behavior and cognition. However, BZP also has several limitations. It has a narrow therapeutic window, which means that the dose must be carefully controlled to avoid toxicity. It also has a potential for abuse, which makes it difficult to study in human subjects.

Future Directions

There are several future directions for research on BZP. One area of interest is its potential use as a treatment for depression and other mood disorders. BZP has been found to have antidepressant effects in animal models, and further research is needed to determine its efficacy in humans. Another area of interest is its potential use as a tool for studying the effects of neurotransmitters on behavior and cognition. BZP has been found to have a similar mechanism of action to amphetamines, which are known to enhance cognitive function. Further research is needed to determine the potential benefits and risks of using BZP in this context.

Synthesis Methods

BZP can be synthesized through a multi-step process involving the reaction of piperazine with benzyl chloride and 2-methoxybenzoyl chloride. The resulting compound is then purified through recrystallization.

Scientific Research Applications

BZP has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have agonistic effects on serotonin and dopamine receptors, which are involved in regulating mood, behavior, and cognition. BZP has also been shown to increase the release of these neurotransmitters, leading to enhanced synaptic activity.